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Compound of Interest

Compound Name:
Methyl 5-(trifluoromethyl)pyridine-

2-carboxylate

Cat. No.: B055342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is a key building block in medicinal

chemistry and drug discovery, prized for its versatile reactivity and the unique physicochemical

properties imparted by the trifluoromethyl group. This document provides an in-depth technical

overview of its chemical properties, synthesis, spectroscopic characterization, and its existing

and potential applications in the development of novel therapeutics. Detailed experimental

protocols, data analysis, and visualizations of relevant chemical pathways are presented to

serve as a comprehensive resource for researchers in the field.

Chemical Properties and Data
Methyl 5-(trifluoromethyl)pyridine-2-carboxylate, also known by its IUPAC name, is a solid

organic compound. The presence of the electron-withdrawing trifluoromethyl group at the 5-

position significantly influences the electronic properties of the pyridine ring, enhancing its

stability and modulating its reactivity.[1]
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Property Value Reference

IUPAC Name

Methyl 5-

(trifluoromethyl)pyridine-2-

carboxylate

N/A

CAS Number 124236-37-9 [2]

Molecular Formula C₈H₆F₃NO₂ [2]

Molecular Weight 205.13 g/mol [2]

Physical Form Solid [2]

SMILES COC(=O)c1ccc(cn1)C(F)(F)F [2]

InChI

1S/C8H6F3NO2/c1-14-7(13)6-

3-2-5(4-12-6)8(9,10)11/h2-

4H,1H3

[2]

InChI Key
CHRQADSGOKVKER-

UHFFFAOYSA-N
[2]

Synthesis
The synthesis of Methyl 5-(trifluoromethyl)pyridine-2-carboxylate can be achieved through

a multi-step process, typically starting from a readily available picoline derivative. The

introduction of the trifluoromethyl group is a key transformation, often accomplished via a

chlorine/fluorine exchange reaction.[3][4] A common precursor is 5-(trifluoromethyl)picolinic

acid, which can be esterified to yield the final product.

General Synthetic Workflow
A plausible synthetic route involves the following key transformations:
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3-Picoline 2-Chloro-5-(trichloromethyl)pyridine
 Chlorination 

2-Chloro-5-(trifluoromethyl)pyridine
 Fluorination 

5-(Trifluoromethyl)picolinic acid
 Oxidation/Hydrolysis 

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate
 Esterification 

[M]⁺˙
m/z 205

[M - OCH₃]⁺
m/z 174- •OCH₃

[M - COOCH₃]⁺
m/z 146

- •COOCH₃

- CO

[C₅H₂N(CF₃)]⁺˙
m/z 145

PI3K/Akt/mTOR Pathway

Cellular Processes

Growth Factor Receptor

PI3K

Akt

mTOR

Cell Growth Proliferation Survival

Derivative of Methyl
5-(trifluoromethyl)pyridine-

2-carboxylate

Inhibition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b055342?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 5-Trifluoromethyl-pyridine-2-carboxylic acid methyl ester AldrichCPR 124236-37-9
[sigmaaldrich.com]

3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active
agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active
agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Methyl 5-
(trifluoromethyl)pyridine-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055342#iupac-name-for-methyl-5-trifluoromethyl-
pyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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